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Compound of Interest

Compound Name: Disperse red 153

Cat. No.: B1592451

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of Disperse Red
153 in the dyeing of polyester fabrics. The information is compiled to assist researchers in
understanding and applying this dye in various textile and material science contexts. Disperse
Red 153, a bright red monoazo dye, is suitable for polyester and its blends, offering good
dyeing performance and fastness properties. It can be applied through various methods,
including high-temperature exhaust, Thermosol, and supercritical carbon dioxide dyeing.

Dye Properties

Disperse Red 153 is characterized as a medium-energy disperse dye.[1] It is soluble in
acetone, chloroform, and dimethylformamide (DMF), presenting as a deep red powder.[2][3]
This dye is primarily used for polyester, acetate, and polyamide fibers, as well as for printing on
polyester.[2]

Data Presentation
Table 1: Colorfastness Properties of Disperse Red 153
on Polyester
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Fastness Property AATCC Grade Test Method
Light (Xenon Arc) 5 AATCC 16
Washing 4 AATCC 61 (2A)
Crocking (Rubbing) - Dry 3-4 AATCC 8
Crocking (Rubbing) - Wet 4 AATCC 8
Sublimation 4 AATCC 117
Perspiration 5 AATCC 15
Ironing 5 AATCC 133

Source: Data compiled from multiple supplier technical data sheets.
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Dyeing Method Temperature Time Auxiliaries
High- Dispersing
Temperature 130°C 30-60 min 45-55 agent, pH buffer
Exhaust (e.g., acetic acid)
Migration
Thermosol 190-220°C 60-90 sec - o
inhibitor
Supercritical ' _
co2 80-140°C 20-40 min - None required

Source: Compiled from various dyeing process descriptions.

Experimental Protocols
Protocol 1: High-Temperature Exhaust Dyeing of
Polyester with Disperse Red 153

This protocol describes a standard laboratory-scale high-temperature exhaust dyeing process
for polyester fabric.
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Materials and Equipment:

o Polyester fabric (scoured and pre-wetted)

o Disperse Red 153

» Dispersing agent

» Acetic acid (or other suitable pH buffer)

« High-temperature dyeing apparatus (e.g., laboratory infrared dyeing machine)
o Beakers, graduated cylinders, and a magnetic stirrer

o Spectrophotometer for color measurement (optional)

Procedure:

e Dye Bath Preparation:

[¢]

Prepare a stock solution of Disperse Red 153 by pasting the required amount of dye with
a small amount of dispersing agent and then adding warm water.

[¢]

Fill the dye bath with water to the desired liquor ratio (e.g., 10:1).

[¢]

Add the dye stock solution and dispersing agent (e.g., 1 g/L) to the dye bath.

[e]

Adjust the pH of the dye bath to 4.5-5.5 using acetic acid.
e Dyeing Process:

o Introduce the pre-wetted polyester fabric into the dye bath at approximately 60°C.

[e]

Raise the temperature of the dye bath to 130°C at a rate of 1-2°C/min.

[e]

Maintain the temperature at 130°C for 30-60 minutes to allow for dye diffusion and fixation.

o

Cool the dye bath down to 60-70°C.
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o After-treatment (Reduction Clearing):
o Rinse the dyed fabric thoroughly with hot water.

o Prepare a reduction clearing bath containing 2 g/L sodium hydrosulfite and 2 g/L sodium
hydroxide.

o Treat the fabric in this bath at 70-80°C for 15-20 minutes to remove unfixed surface dye.
o Rinse the fabric with hot and then cold water.
o Neutralize the fabric with a dilute solution of acetic acid.

o Finally, rinse with cold water and dry.

Protocol 2: Thermosol Dyeing of Polyester with
Disperse Red 153

This protocol outlines the continuous Thermosol dyeing process, suitable for larger fabric
quantities.

Materials and Equipment:

e Polyester fabric

o Disperse Red 153

e Migration inhibitor

e Padding mangle

e Infrared or hot flue dryer

¢ Thermosol unit (baking chamber)
e Washing and rinsing range

Procedure:
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e Padding:

o Prepare a padding liquor containing the dispersed Disperse Red 153 and a migration
inhibitor.

o Pass the polyester fabric through the padding liquor in a padding mangle to ensure even
application.

e Drying:

o Dry the padded fabric in an infrared or hot flue dryer at a temperature around 100-120°C.
Care must be taken to avoid dye migration during this step.

o Thermofixation:

o Pass the dried fabric through a Thermosol unit at a high temperature, typically between
190°C and 220°C, for 60-90 seconds. This step allows the dye to sublime and diffuse into
the polyester fibers.

e Washing:

o After thermofixation, the fabric is passed through a washing range to remove any unfixed
dye and auxiliary chemicals. This may include a reduction clearing step as described in
the exhaust dyeing protocol.

Protocol 3: Supercritical Carbon Dioxide (scCO2) Dyeing
of Polyester with Disperse Red 153

This protocol describes an environmentally friendly, waterless dyeing method.
Materials and Equipment:

o Polyester fabric

o Disperse Red 153 (crude dye may be more effective)

o Supercritical CO2 dyeing apparatus
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Procedure:
e Loading:

o Place the polyester fabric and the required amount of Disperse Red 153 into the dyeing
vessel of the supercritical CO2 machine.

e Dyeing Cycle:
o Pressurize the vessel with CO2 to the desired pressure (e.g., 17-29 MPa).
o Heat the vessel to the dyeing temperature (e.g., 80-140°C).

o Maintain these conditions for the dyeing duration (e.g., 20-40 minutes). The supercritical
CO2 acts as the solvent, dissolving the disperse dye and transporting it into the polyester

fibers.
o Depressurization and Cooling:

o After the dyeing cycle, the pressure is released, and the CO2 is recycled. The dye
precipitates out of the gaseous CO2 and remains fixed within the fibers.

o Cool the vessel and remove the dyed fabric. No extensive washing is typically required as
unfixed dye is minimal.

Visualizations

High-Temperature Exhaust Dyeing Post-Treatment
Hold for 30-60 min Cool to 70°C @ Reduction Clearing (ao”cD—»[Rinse & Nemralizej—>

Iq Load Fabric (60°C)

Scour Polyester
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Click to download full resolution via product page

Caption: High-Temperature Exhaust Dyeing Workflow for Polyester.
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Caption: Logical Relationship in Disperse Dyeing of Polyester.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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polyester-dyeing-processes]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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